Cas no 2137773-48-7 (7-Chloro-3-hydrazinyl-2-(2-methoxypropan-2-yl)quinoline)

• Product Name: 7-Chloro-3-hydrazinyl-2-(2-methoxypropan-2-yl)quinoline
• CAS No: 2137773-48-7
• MF: C₁₃H₁₆ClN₃O
• MW: 265.738641738892
• CID: 6239938
• PubChem ID: 165778342
• Update Time: 2025-05-22

7-Chloro-3-hydrazinyl-2-(2-methoxypropan-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• EN300-801837
• 7-chloro-3-hydrazinyl-2-(2-methoxypropan-2-yl)quinoline
• 2137773-48-7
• 7-Chloro-3-hydrazinyl-2-(2-methoxypropan-2-yl)quinoline

• Inchi： 1S/C13H16ClN3O/c1-13(2,18-3)12-11(17-15)6-8-4-5-9(14)7-10(8)16-12/h4-7,17H,15H2,1-3H3
• InChI Key： MSGHSBVNVLVIHT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(C(C(C)(C)OC)=NC=2C=1)NN

Computed Properties

• Exact Mass: 265.0981898g/mol
• Monoisotopic Mass: 265.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.2Ų

Additional information on 7-Chloro-3-hydrazinyl-2-(2-methoxypropan-2-yl)quinoline

Comprehensive Overview of 7-Chloro-3-hydrazinyl-2-(2-methoxypropan-2-yl)quinoline (CAS No. 2137773-48-7)

The compound 7-Chloro-3-hydrazinyl-2-(2-methoxypropan-2-yl)quinoline (CAS No. 2137773-48-7) is a quinoline derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro-substituted quinoline core and a hydrazinyl functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key reasons for the growing interest in 7-Chloro-3-hydrazinyl-2-(2-methoxypropan-2-yl)quinoline is its role in the development of small-molecule inhibitors. With the rise of targeted therapy and precision medicine, compounds like this are being explored for their ability to modulate specific biological pathways. The hydrazinyl group in particular offers opportunities for further chemical modifications, enabling the creation of derivatives with enhanced pharmacokinetic properties.

In the context of green chemistry and sustainable synthesis, CAS No. 2137773-48-7 has attracted attention for its potential to be produced via environmentally friendly methods. Researchers are investigating catalyst-free reactions and microwave-assisted synthesis to optimize its production while minimizing waste. This aligns with the broader industry trend toward eco-friendly chemical manufacturing.

Another area of exploration for 7-Chloro-3-hydrazinyl-2-(2-methoxypropan-2-yl)quinoline is its possible role in fluorescence-based applications. The quinoline scaffold is known for its luminescent properties, and modifications to its structure can yield compounds with tunable emission wavelengths. This makes it a candidate for use in bioimaging and sensor development, particularly in the field of diagnostic tools.

From a commercial perspective, the demand for high-purity CAS No. 2137773-48-7 is rising, driven by its utility in high-throughput screening and medicinal chemistry. Suppliers are focusing on ensuring consistent quality and scalability to meet the needs of pharmaceutical companies and research institutions. Proper storage conditions and handling protocols are essential to maintain its stability and efficacy.

In summary, 7-Chloro-3-hydrazinyl-2-(2-methoxypropan-2-yl)quinoline (CAS No. 2137773-48-7) represents a promising compound with diverse applications in life sciences and material innovation. Its structural features and functional groups provide a foundation for further research, particularly in areas like drug design, sustainable chemistry, and optical materials. As scientific advancements continue, this compound is likely to play an increasingly important role in cutting-edge research and industrial applications.